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Compound of Interest

Compound Name: CM-1758
Cat. No.: B15587163
Get Quote
\ J

CM-1758 is a potent and selective histone deacetylase (HDAC) inhibitor that has demonstrated
significant antitumor activity in preclinical models of acute myeloid leukemia (AML) and bladder
cancer. This document provides a comprehensive overview of its chemical structure,
properties, biological activity, and the experimental protocols used for its characterization.

Chemical Structure and Properties

CM-1758 is a novel synthetic small molecule belonging to the quinoline-based class of HDAC
inhibitors.

Table 1: Chemical and Physical Properties of CM-1758
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Property Value Reference
2-[4-[[[2-(2,5-dimethyI-3-
furyl)-6,7-dimethoxy-4-

IUPAC Name quinolyllamino]methyl]-1- [1]
piperidyl]pyrimidine-5-
carbohydroxamic Acid

CAS Number 2256079-39-5 [1]

Chemical Formula C28H32N605 [1]

Molecular Weight 532.60 g/mol [1]

Appearance Solid [1]

Solubility 10 mM in DMSO [1]
O=C(NO)C1=CN=C(N2CCC(C
NC3=CC(C4=C(C)OC(C)=C4)

SMILES
=NC5=CC(0OC)=C(0OC)C=C53)
CC2)N=C1
Solid Powder: -20°C for 12
months, 4°C for 6 months. In

Storage [1]

Solvent: -80°C for 6 months,

-20°C for 1 month.

Biological Activity

CM-1758 is a pan-HDAC inhibitor with high potency against Class | HDACSs. Its mechanism of

action involves the inhibition of HDAC enzymes, leading to an increase in the acetylation of

histone and non-histone proteins. This results in the modulation of gene expression, ultimately

inducing cell differentiation and apoptosis in cancer cells.

In Vitro Activity

CM-1758 has shown potent inhibitory activity against several HDAC enzymes and cytotoxic

effects in various cancer cell lines.

Table 2: In Vitro Biological Activity of CM-1758
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Assay Cell LinelTarget Result (IC50/GI50) Reference
HDAC Inhibition HDAC1 4.3 nM

HDACS6 126 nM [1]

HDAC7 120 nM

HDAC10 29 nM

HDAC11 599.8 nM

Cytotoxicity Bladder Cancer Cells 0.33-4.8 uM [1]

Cell Differentiation HL-60 (AML)

210 nM (induces

: [2]
CD11b expression)

210 nM (induces

ML-2 (AML
( ) CD11b expression)

[2]

In Vivo Activity

CM-1758 has demonstrated significant antitumor efficacy in mouse xenograft models of acute

myeloid leukemia.

Table 3: In Vivo Efficacy of CM-1758 in AML Xenograft Models

Model Treatment Outcome Reference
ML-2 subcutaneous ) Significant inhibition of
10 mg/kg, i.p.
xenograft tumor growth
MV4-11 intravenous ] Increased survival
10 mg/Kkg, i.p.

xenograft

time

Pharmacokinetic Properties in Mice (10 mg/kg, i.p.)

e Clearance: 0.26 L/h

Signaling Pathways and Experimental Workflows
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Proposed Mechanism of Action in AML

CM-1758's primary mechanism of action is the inhibition of HDACs, which leads to the
hyperacetylation of histones and other proteins. This epigenetic modulation results in the
activation of transcription factors crucial for myeloid differentiation and the downregulation of
oncogenic pathways, ultimately leading to cell cycle arrest and apoptosis in AML cells.

Proposed Mechanism of Action of CM-1758 in AML
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Caption: Proposed mechanism of action of CM-1758 in AML cells.

General Experimental Workflow for In Vivo Efficacy
Studies

The following diagram illustrates a typical workflow for assessing the in vivo efficacy of CM-

1758 in an AML xenograft model.
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General Workflow for In Vivo Efficacy of CM-1758
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Caption: General experimental workflow for in vivo AML xenograft studies.

Experimental Protocols

Disclaimer: The following protocols are generalized based on typical methodologies in the field
and information from cited abstracts. For exact experimental details, please refer to the full text
of the referenced publications.

Chemical Synthesis of CM-1758

A detailed, step-by-step synthesis protocol for CM-1758 is described in Rabal et al., J Med
Chem, 2021. The synthesis involves a multi-step sequence starting from commercially
available materials. The key steps include the formation of the quinoline core, followed by the
coupling of the piperidyl-pyrimidine moiety, and concluding with the formation of the hydroxamic
acid. Purification is typically achieved through column chromatography and recrystallization.

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b15587163/docs?utm_src=pdf-body-img#cm-1758-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b15587163/docs?utm_src=pdf-body#cm-1758-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b15587163/docs?utm_src=pdf-body#cm-1758-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

HDAC Inhibition Assay (Fluorometric)

This protocol is a general method for determining the IC50 of a compound against a specific

HDAC enzyme.

e Reagents and Materials:

[e]

Recombinant human HDAC enzyme (e.g., HDAC1, HDACS).

Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC).

HDAC assay buffer.

Developer solution (containing a protease like trypsin).

Trichostatin A (TSA) as a positive control.

CM-1758 stock solution in DMSO.

384-well black plates.

Fluorescence plate reader.

e Procedure:

1. Prepare serial dilutions of CM-1758 in HDAC assay buffer.

. Add the diluted compound or control (DMSO vehicle, TSA) to the wells of the 384-well
plate.
. Add the HDAC enzyme to each well and incubate for a specified time (e.g., 15 minutes) at

room temperature.

. Initiate the reaction by adding the fluorogenic HDAC substrate.
. Incubate the plate at 37°C for a defined period (e.g., 60 minutes).

. Stop the reaction and develop the fluorescent signal by adding the developer solution.
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7. Incubate for a further period (e.g., 15 minutes) at room temperature.
8. Measure the fluorescence (e.g., excitation at 360 nm, emission at 460 nm).

9. Calculate the percent inhibition for each concentration of CM-1758 and determine the
IC50 value using non-linear regression analysis.

Cell Viability Assay (e.g., CellTiter-Glo®)

This protocol outlines a general method for assessing the cytotoxic or cytostatic effects of CM-
1758 on cancer cells.

o Reagents and Materials:
o Cancer cell line of interest (e.g., bladder cancer cell lines, AML cell lines).
o Complete cell culture medium.
o CM-1758 stock solution in DMSO.
o CellTiter-Glo® Luminescent Cell Viability Assay kit.
o 96-well white plates.
o Luminometer.
e Procedure:

1. Seed the cells in a 96-well plate at a predetermined density and allow them to adhere
overnight.

2. Prepare serial dilutions of CM-1758 in the complete cell culture medium.
3. Treat the cells with the diluted compound or DMSO vehicle control.

4. Incubate the plate for a specified duration (e.g., 72 hours) at 37°C in a humidified
incubator with 5% CO2.

5. Allow the plate to equilibrate to room temperature.
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6. Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions.
7. Mix the contents on an orbital shaker to induce cell lysis.

8. Incubate at room temperature to stabilize the luminescent signal.

9. Measure the luminescence using a plate reader.

10. Calculate the percentage of cell viability relative to the DMSO control and determine the
GI50/IC50 value.

Western Blot for Histone Acetylation

This protocol describes a general method to detect changes in histone acetylation in cells
treated with CM-1758.

e Reagents and Materials:
o Cancer cells.
o CM-1758.
o RIPA lysis buffer with protease and phosphatase inhibitors.
o BCA protein assay Kkit.
o Laemmli sample buffer.
o SDS-PAGE gels.
o PVDF membrane.
o Transfer buffer.
o Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).
o Primary antibodies (e.g., anti-acetyl-Histone H3, anti-total-Histone H3).

o HRP-conjugated secondary antibody.
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o

[e]

Enhanced chemiluminescence (ECL) substrate.

Chemiluminescence imaging system.

e Procedure:

10.

11.

. Treat cells with CM-1758 or DMSO for the desired time.

. Lyse the cells in RIPA buffer and quantify the protein concentration using a BCA assay.

. Prepare protein lysates in Laemmli buffer and denature by heating.

. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

. Block the membrane in blocking buffer for 1 hour at room temperature.

. Incubate the membrane with the primary antibody (e.g., anti-acetyl-H3) overnight at 4°C.
. Wash the membrane with TBST.

. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

. Wash the membrane again with TBST.

Apply the ECL substrate and visualize the protein bands using an imaging system.

Strip the membrane and re-probe with a loading control antibody (e.g., anti-total-H3) to
normalize the results.

In Vivo AML Xenograft Study

This is a generalized protocol for evaluating the efficacy of CM-1758 in a subcutaneous AML

xenograft model.

e Animals and Cell Lines:

o

o

Immunocompromised mice (e.g., Rag2-/- yc—/-).

AML cell line (e.g., ML-2).

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b15587163/docs?utm_src=pdf-body#cm-1758-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b15587163/docs?utm_src=pdf-body#cm-1758-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Procedure:
1. Subcutaneously inject a suspension of ML-2 cells into the flank of the mice.
2. Monitor the mice for tumor growth by measuring the tumor volume with calipers.

3. When the tumors reach a predetermined size, randomize the mice into treatment and
control groups.

4. Administer CM-1758 (e.g., 10 mg/kg) or the vehicle control intraperitoneally (i.p.)
according to a defined schedule (e.g., daily or several times a week).

5. Continue to monitor tumor volume and body weight throughout the study.

6. At the end of the study, euthanize the mice and excise the tumors for weight measurement
and further analysis (e.g., immunohistochemistry for differentiation markers like CD11b).

7. For survival studies, monitor the mice until they reach a predefined endpoint (e.g., tumor
size limit, signs of morbidity).

Conclusion

CM-1758 is a promising novel HDAC inhibitor with potent anti-leukemic and anti-bladder cancer
activity demonstrated in preclinical studies. Its ability to induce differentiation in all subtypes of
AML at non-cytotoxic doses makes it a particularly interesting candidate for further
development. The data and protocols presented in this guide provide a solid foundation for
researchers and drug development professionals interested in exploring the therapeutic
potential of CM-1758.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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